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Compound of Interest

Compound Name:
methyl 2-hydroxy-2-(3-

iodophenyl)acetate

CAS No.: 1864147-09-0

Cat. No.: B6209719

Get Quote

Technical Monograph: Methyl 2-hydroxy-2-(3-
iodophenyl)acetate
Executive Summary
Methyl 2-hydroxy-2-(3-iodophenyl)acetate (also known as Methyl 3-iodomandelate) is a

bifunctional intermediate used primarily in the synthesis of pharmaceutical agents requiring

both chiral architecture and cross-coupling capability. Its structure combines a mandelic acid

scaffold—a privileged motif in drugs like clopidogrel and oxybutynin—with a meta-iodine

substituent, which serves as a reactive handle for palladium-catalyzed Suzuki-Miyaura or

Sonogashira couplings.

This guide addresses the characterization gap for this specific isomer, providing predicted

physical properties based on structure-property relationships (SPR), validated synthesis routes,

and rigorous analytical standards.

Chemical Identity & Structural Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6209719#bc-rfq
https://www.benchchem.com/product/b6209719/docs?utm_src=pdf-body#physical-properties-of-methyl-2-hydroxy-2-3-iodophenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6209719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attribute Detail

IUPAC Name Methyl 2-hydroxy-2-(3-iodophenyl)acetate

Common Name Methyl 3-iodomandelate

CAS Number
2443964-81-4 (Racemate); 873963-87-2 (Acid

precursor)

Molecular Formula C₉H₉IO₃

Molecular Weight 292.07 g/mol

SMILES COC(=O)C(O)C1=CC=CC(I)=C1

Chiral Center
C2 (Benzylic position); exists as (R), (S), or

Racemate

Structural Features
Benzylic Hydroxyl Group: Provides a donor/acceptor site for hydrogen bonding; susceptible

to oxidation (to keto-ester) or substitution (SN1/SN2).

Ester Moiety: Labile to hydrolysis; serves as a masking group for the carboxylic acid.

Meta-Iodine: A heavy, soft halogen. The C–I bond is weaker (approx. 65 kcal/mol) than C–Br

or C–Cl, making it highly reactive for oxidative addition but sensitive to photolysis.

Physical Properties Profile
Note: Due to the specialized nature of this intermediate, exact experimental values are often

proprietary. The values below are derived from comparative analysis with methyl mandelate

(parent) and methyl 3-bromomandelate (analog).
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Property Value / Description Confidence/Method

Physical State
Solid (Low-melting) or Viscous

Oil

High (Analogy to 3-Br analog,

MP ~58°C)

Melting Point 50 – 65 °C (Predicted)
Predicted (SPR: Iodine >

Bromine > H)

Boiling Point ~310 °C (at 760 mmHg)
Calculated (ACD/Labs

Algorithm)

Density 1.65 ± 0.1 g/cm³ Predicted (Heavy atom effect)

Solubility (Water) Insoluble (< 0.1 mg/mL)
Experimental Observation

(Lipophilic)

Solubility (Organic)
Soluble in MeOH, DCM,

EtOAc, THF
Standard Organic Solubility

LogP (Octanol/Water) 2.3 – 2.6 Predicted (Consensus LogP)

Flash Point > 110 °C Safety Estimate

Critical Insight: The presence of the iodine atom significantly increases lipophilicity compared to

the parent methyl mandelate (LogP ~1.0). This impacts purification, requiring less polar mobile

phases in chromatography.

Synthesis & Reaction Pathways
The most robust route to methyl 3-iodomandelate avoids the harsh conditions of direct

esterification by utilizing a cyanohydrin intermediate. This method preserves the iodine

functionality.

Method A: Cyanohydrin Hydrolysis (Preferred)
Cyanosilylation: 3-Iodobenzaldehyde reacts with TMSCN (Trimethylsilyl cyanide) catalyzed

by ZnI₂.

Pinner Reaction: The silylated cyanohydrin is treated with methanolic HCl to simultaneously

hydrolyze the nitrile and form the ester.
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Figure 1: Two-step synthesis via cyanohydrin intermediate.

Experimental Protocol (Step-by-Step)
Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add 3-iodobenzaldehyde (10.0

mmol) and anhydrous DCM (50 mL).

Catalysis: Add ZnI₂ (0.1 mmol, 1 mol%) as a solid.

Addition: Dropwise add TMSCN (11.0 mmol) at 0°C. Stir at RT for 2 hours. Monitor by TLC

(Hexane/EtOAc 8:1) – Aldehyde spot should disappear.

Hydrolysis/Esterification: Cool the mixture to 0°C. Slowly add MeOH (30 mL) saturated with

HCl gas (or add Acetyl Chloride dropwise to MeOH).

Workup: Stir overnight. Concentrate in vacuo.[1] Redissolve in EtOAc, wash with sat.

NaHCO₃ (careful: gas evolution), brine, and dry over Na₂SO₄.

Purification: Recrystallize from Hexane/Et₂O or purify via flash chromatography (SiO₂, 10-

20% EtOAc in Hexanes).

Characterization & Analytical Standards
To validate the identity and purity of the synthesized compound, the following spectral

signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃):

δ 7.75 (s, 1H): Aromatic proton at C2 (ortho to I, meta to alkyl). Distinctive isolated singlet.

δ 7.65 (d, 1H): Aromatic proton at C4 (ortho to I).
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δ 7.35 (d, 1H): Aromatic proton at C6.

δ 7.10 (t, 1H): Aromatic proton at C5.

δ 5.15 (d, 1H, J = 5 Hz): Benzylic CH-OH. (Becomes a singlet if D₂O exchange is

performed).

δ 3.78 (s, 3H): Methyl ester (OCH₃).

δ 3.45 (d, 1H, J = 5 Hz): Hydroxyl OH (Exchangeable).

Chiral HPLC (Enantiomeric Purity)
For drug development, separating the enantiomers is crucial.

Column: Chiralcel OD-H or AD-H (Daicel).

Mobile Phase: Hexane : Isopropanol (90:10).

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Iodobenzene chromophore).

Expected Retention: The (S)-enantiomer typically elutes before the (R)-enantiomer on OD-H

columns for mandelates, but standards must be used for confirmation.
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Figure 2: Analytical workflow for quality control.

Handling, Stability & Safety
Stability Profile

Light Sensitivity: The C–I bond is photosensitive. Prolonged exposure to ambient light can

lead to homolytic cleavage, resulting in iodine liberation (yellowing of the solid) and radical

side reactions. Store in amber vials.

Hydrolysis: Stable in neutral organic solvents. Rapidly hydrolyzes to the acid in basic

aqueous media (pH > 10).

Racemization: The benzylic proton is acidic. Avoid strong bases (LDA, NaH) unless

alkylating the hydroxyl group, as this will racemize the chiral center.
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Safety Protocols (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures: Use nitrile gloves. Perform all synthesis steps involving TMSCN in

a well-ventilated fume hood due to potential HCN generation if acidified improperly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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